Herbicolin A
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Overview
Description
Herbicolin A is a natural product found in Pantoea agglomerans with data available.
Scientific Research Applications
Antibacterial Properties
Herbicolin A, an acyl peptide antibiotic, has shown effectiveness against various bacterial species, particularly those in the Mollicutes class. Freundt and Winkelmann (1984) discovered that this compound inhibits the growth of sterol-requiring Mycoplasma, Ureaplasma, and Spiroplasma species, demonstrating its potential as an antimicrobial agent (Freundt & Winkelmann, 1984). Further research by Birkelund and Freundt (1985) confirmed the mycoplasmacidal effect of this compound, showing its ability to kill rather than just inhibit these bacteria (Birkelund & Freundt, 1985).
Structural Characteristics
The structural elucidation of this compound was a significant advancement in understanding its scientific applications. Aydin et al. (1985) determined the structure of this compound, identifying it as a glycolipodepsinonapeptide antibiotic. This discovery highlighted its unique chemical composition and potential for diverse applications (Aydin et al., 1985).
Agricultural Applications
This compound has also been studied in the context of agriculture. Kempf, Bauer, and Schroth (1993) found that wheat seeds treated with Erwinia herbicola, which produces this compound, contained the antibiotic in their crowns and roots. This suggests a potential role for this compound in plant protection and pathogen resistance (Kempf, Bauer, & Schroth, 1993).
Biocontrol and Antifungal Activity
Further expanding its applications, this compound has been identified as having biocontrol properties, especially against fungal pathogens. Greiner and Winkelmann (1991) reported the production and isolation of this compound by Erwinia herbicola and highlighted its activity against sterol-containing fungi (Greiner & Winkelmann, 1991). Additionally, Winkelmann, Lupp, and Jung (1980) emphasized its specificity against yeasts and filamentous fungi, further affirming its potential in fungal control (Winkelmann, Lupp, & Jung, 1980).
Properties
CAS No. |
74188-23-1 |
---|---|
Molecular Formula |
C58H101N13O20 |
Molecular Weight |
1300.5 g/mol |
IUPAC Name |
N-[(E)-1-[[12-(3-amino-3-oxopropyl)-3-[3-(diaminomethylideneamino)propyl]-6,21-bis(1-hydroxyethyl)-7,25-dimethyl-18-(2-methylpropyl)-2,5,8,11,14,17,20,23-octaoxo-1-oxa-4,7,10,13,16,19,22-heptazacyclopentacos-24-yl]amino]-1-oxobut-2-en-2-yl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytetradecanamide |
InChI |
InChI=1S/C58H101N13O20/c1-9-11-12-13-14-15-16-17-18-20-34(90-57-49(81)48(80)47(79)39(29-72)91-57)26-41(76)65-35(10-2)52(84)70-45-33(7)89-56(88)37(21-19-24-62-58(60)61)67-55(87)46(32(6)74)71(8)43(78)28-64-50(82)36(22-23-40(59)75)66-42(77)27-63-51(83)38(25-30(3)4)68-53(85)44(31(5)73)69-54(45)86/h10,30-34,36-39,44-49,57,72-74,79-81H,9,11-29H2,1-8H3,(H2,59,75)(H,63,83)(H,64,82)(H,65,76)(H,66,77)(H,67,87)(H,68,85)(H,69,86)(H,70,84)(H4,60,61,62)/b35-10+ |
InChI Key |
GMKUYPOKOFFZTR-KJRGEGHNSA-N |
Isomeric SMILES |
CCCCCCCCCCCC(CC(=O)N/C(=C/C)/C(=O)NC1C(OC(=O)C(NC(=O)C(N(C(=O)CNC(=O)C(NC(=O)CNC(=O)C(NC(=O)C(NC1=O)C(C)O)CC(C)C)CCC(=O)N)C)C(C)O)CCCN=C(N)N)C)OC2C(C(C(C(O2)CO)O)O)O |
SMILES |
CCCCCCCCCCCC(CC(=O)NC(=CC)C(=O)NC1C(OC(=O)C(NC(=O)C(N(C(=O)CNC(=O)C(NC(=O)CNC(=O)C(NC(=O)C(NC1=O)C(C)O)CC(C)C)CCC(=O)N)C)C(C)O)CCCN=C(N)N)C)OC2C(C(C(C(O2)CO)O)O)O |
Canonical SMILES |
CCCCCCCCCCCC(CC(=O)NC(=CC)C(=O)NC1C(OC(=O)C(NC(=O)C(N(C(=O)CNC(=O)C(NC(=O)CNC(=O)C(NC(=O)C(NC1=O)C(C)O)CC(C)C)CCC(=O)N)C)C(C)O)CCCN=C(N)N)C)OC2C(C(C(C(O2)CO)O)O)O |
Synonyms |
herbicolin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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